1-Hydroxy-4-isopentoxybenzene

• Molecular Formula: C11H16O2
• Molecular Weight: 180.24 g/mol
• IUPAC Name: 4-(3-methylbutoxy)phenol
• InChI: InChI=1S/C11H16O2/c1-9(2)7-8-13-11-5-3-10(12)4-6-11/h3-6,9,12H,7-8H2,1-2H3
• InChI Key: VJLDTDYNROMFED-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCOC1=CC=C(C=C1)O

Description

1-Hydroxy-4-isopentoxybenzene is a useful research compound. Its molecular formula is C11H16O2 and its molecular weight is 180.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of benzene-1,4-diol (20.0 g), DMF (100 mL), cesium carbonate (59.2 g) and 1-bromo-3-methyl-butane (13.7 g) was heated to 60° C. for 12 hours. After the mixture reached room temperature, it was distributed between water and EA. The organic phase was washed twice (water), dried (Na2SO4) and concentrated. The residue was purified by chromatography (SiO2; EA/heptane 1:2) to provide the subtitle compound.